Cas no 2171607-54-6 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-4-iodobenzoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-4-iodobenzoic acid
• CAS No: 2171607-54-6
• MF: C₂₇H₂₃IN₂O₅
• MW: 582.386399507523
• CID: 6110681
• PubChem ID: 165824756
• Update Time: 2025-05-19

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-4-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-4-iodobenzoic acid
• EN300-1511204
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]-4-iodobenzoic acid
• 2171607-54-6

• Inchi： 1S/C27H23IN2O5/c1-2-7-23(25(31)29-24-14-16(26(32)33)12-13-22(24)28)30-27(34)35-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h2-6,8-14,21,23H,1,7,15H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： NVPHFOJSGKMLHR-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=O)O)C=C1NC(C(CC=C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 582.06517g/mol
• Monoisotopic Mass: 582.06517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-4-iodobenzoic acid

Recent Advances in the Study of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-4-iodobenzoic acid (CAS: 2171607-54-6)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-4-iodobenzoic acid (CAS: 2171607-54-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of this compound as a versatile building block in peptide synthesis, particularly in the context of solid-phase peptide synthesis (SPPS). The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the iodo-substituted benzoic acid moiety makes it a valuable intermediate for the construction of complex peptide architectures. Researchers have successfully utilized this compound in the synthesis of peptide-based therapeutics, leveraging its reactivity and stability under various conditions.

In addition to its synthetic utility, preliminary biological evaluations have revealed promising activity of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-4-iodobenzoic acid in modulating specific protein-protein interactions. A study published in the Journal of Medicinal Chemistry demonstrated its ability to inhibit the binding of certain oncogenic proteins, suggesting potential applications in cancer therapy. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its pharmacological properties.

The compound's unique structural attributes also make it a candidate for the development of targeted drug delivery systems. Recent work has explored its conjugation with nanoparticles and other carriers to enhance the specificity and efficacy of therapeutic agents. For instance, a 2023 study in Advanced Drug Delivery Reviews reported the successful use of this compound in the design of tumor-targeting conjugates, showcasing its potential in precision medicine.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-4-iodobenzoic acid. Researchers are actively investigating scalable synthetic routes and purification techniques to address these issues. Collaborative efforts between academic and industrial laboratories are expected to accelerate the translation of this compound into clinical applications.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-4-iodobenzoic acid (CAS: 2171607-54-6) represents a promising scaffold in chemical biology and drug discovery. Its multifaceted applications—from peptide synthesis to targeted therapy—underscore its importance in contemporary research. Future studies will likely focus on optimizing its biological activity and exploring its potential in novel therapeutic modalities.